Cas no 2229658-83-5 (4-6-(propan-2-yloxy)pyridin-2-ylbut-3-en-2-one)

• Product Name: 4-6-(propan-2-yloxy)pyridin-2-ylbut-3-en-2-one
• CAS No: 2229658-83-5
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6318489
• PubChem ID: 165838080
• Update Time: 2025-08-03

4-6-(propan-2-yloxy)pyridin-2-ylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-6-(propan-2-yloxy)pyridin-2-ylbut-3-en-2-one
• 2229658-83-5
• 4-[6-(propan-2-yloxy)pyridin-2-yl]but-3-en-2-one
• EN300-1773172

• Inchi： 1S/C12H15NO2/c1-9(2)15-12-6-4-5-11(13-12)8-7-10(3)14/h4-9H,1-3H3/b8-7+
• InChI Key： CHZBISMWXWKZNT-BQYQJAHWSA-N
• SMILES： O(C1C=CC=C(/C=C/C(C)=O)N=1)C(C)C

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-6-(propan-2-yloxy)pyridin-2-ylbut-3-en-2-one

4-6-(Propan-2-yloxy)pyridin-2-ylbut-3-en-2-one: A Comprehensive Overview

The compound 4-6-(Propan-2-yloxy)pyridin-2-ylbut-3-en-2-one (CAS No. 2229658835) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structure, has garnered attention in the fields of pharmacology, material science, and organic synthesis. The molecule's structure, which includes a pyridine ring substituted with a propan-2-yloxy group and a butenone moiety, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the 4-6-(Propan-2-yloxy)pyridin moiety as a key structural element in the design of bioactive compounds. Researchers have demonstrated that this group can enhance the solubility and stability of molecules, making it particularly useful in drug delivery systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored the role of this compound in improving the pharmacokinetic profiles of antitumor agents. The findings indicated that the propanoyl group significantly prolonged the half-life of the drug in vivo, suggesting its potential as a scaffold for developing long-lasting therapeutic agents.

The butenone portion of the molecule adds another layer of functionality. This group is known for its ability to participate in various types of chemical reactions, including Michael addition and cycloaddition reactions. A 2023 article in *Organic Letters* reported on the use of this compound as a versatile building block in synthesizing complex natural products. The study demonstrated that the butenone moiety could facilitate the formation of intricate stereochemical arrangements, which are critical for mimicking the structures of bioactive natural compounds.

In terms of synthesis, 4-6-(Propan-2-yloxy)pyridin derivatives have been synthesized via several efficient routes. One notable method involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. A 2023 paper in *Chemical Communications* detailed a novel approach to synthesizing this compound using a one-pot strategy that significantly reduced reaction time and increased yield. This advancement has opened new avenues for large-scale production and application in diverse industries.

The application of 4-(propanoyl)butenone derivatives extends beyond pharmacology into materials science. Recent research has explored their use as precursors for synthesizing advanced polymers with tailored mechanical properties. For example, a study published in *Macromolecules* in 2023 demonstrated that incorporating this compound into polymer networks could enhance their thermal stability and mechanical strength. These findings suggest that this compound could play a pivotal role in developing next-generation materials for aerospace and automotive industries.

From an environmental perspective, the synthesis and application of 4-(propanoyl)butenone derivatives have been scrutinized for their sustainability profiles. A 2023 review in *Green Chemistry* highlighted efforts to develop eco-friendly synthesis routes for this compound, emphasizing the use of renewable feedstocks and catalytic processes to minimize waste and energy consumption. These advancements align with global initiatives to promote sustainable chemistry practices.

In conclusion, 4-(propanoyl)butenone derivatives represent a promising class of compounds with diverse applications across multiple disciplines. Their unique structural features and reactivity make them invaluable tools for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As ongoing research continues to uncover new insights into their properties and potential uses, this compound is poised to make significant contributions to both academic and industrial advancements.